![molecular formula C8H8N2S B1660566 4H-3,1-Benzothiazin-2-amine CAS No. 78959-46-3](/img/structure/B1660566.png)
4H-3,1-Benzothiazin-2-amine
Overview
Description
4H-3,1-Benzothiazin-2-amine is a chemical compound with the CAS Number: 78959-46-3 . It has a molecular weight of 164.23 . The IUPAC name for this compound is this compound .
Synthesis Analysis
4H-3,1-Benzothiazin-4-ones are accessible by various preparative routes mostly starting from anthranilic acid derivatives . These facile synthetic entries allow for the introduction of diverse substituents at positions 2 and 5–8 . For instance, anthranilic acid or methyl anthranilate were converted using aroyl isothiocyanates to thiourea derivatives . These can be successfully subjected to a thiazine ring closure with a concomitant loss of the aroyl group to give 2-amino-4H-3,1-benzothiazin-4-ones .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2S/c9-8-10-7-4-2-1-3-6(7)5-11-8/h1-4H,5H2,(H2,9,10)
. This code provides a specific representation of the molecule’s structure.
Chemical Reactions Analysis
4H-3,1-Benzothiazin-4-ones bear a sulfur atom in the place of oxygen in benzoxazinones . A synthetic access to the sulfur-containing analogous 4H-3,1-benzothiazin-4-ones was devised . For this purpose, anthranilic acid or methyl anthranilate were converted using aroyl isothiocyanates to thiourea derivatives . These can be successfully subjected to a thiazine ring closure with a concomitant loss of the aroyl group to give 2-amino-4H-3,1-benzothiazin-4-ones .
Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 132-135°C . It is stored at room temperature .
Scientific Research Applications
Synthesis and Biological Activities
4H-3,1-Benzothiazin-4-ones, a category closely related to 4H-3,1-Benzothiazin-2-amine, have diverse biological activities. They are synthesized from anthranilic acid derivatives and can be functionalized at various positions to enhance their biological activities (Vu & Gütschow, 2020).
Chemical Synthesis Techniques
The synthesis of N,N-disubstituted 4H-3,1-benzothiazin-2-amines involves a two-pot procedure starting from aryl(2-isothiocyanatophenyl)methanones and secondary amines (Kobayashi & Kanbe, 2011). Another method involves the reaction of 3-(2-isothiocyanatophenyl)propenoicacid derivatives with secondary amines to yield thiourea intermediates, which upon heating, cyclize to give 4H-3,1-benzothiazin-2-amines (Fukamachi, Konishi, & Kobayashi, 2010).
Potential in Medicinal Chemistry
4H-3,1-Benzothiazin-2-amines show promise in medicinal chemistry, especially in the development of new pharmaceutical compounds. For instance, specific derivatives have shown potential anticonvulsant activity, as demonstrated in studies with 7-alkoxy-2H-1,4-benzothiazin-3(4H)-ones and 7-alkoxy-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazines (Zhang et al., 2010).
Pharmacological Activity
The pharmacological potential of this compound derivatives is further highlighted by their ability to inhibit certain enzymes. For example, some derivatives have been evaluated as inhibitors against a panel of proteases and esterases, with findings suggesting selective inhibition of human cathepsin L and human leukocyte elastase (Häcker et al., 2009).
Applications in Organic Synthesis
In organic synthesis, 4H-3,1-Benzothiazin-2-amines are used to create various chemically significant compounds. Techniques include microwave-assisted one-pot synthesis, highlighting the compound's utility in creating complex molecular structures efficiently (Zuo et al., 2008).
Safety and Hazards
The safety information for 4H-3,1-Benzothiazin-2-amine includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
4H-3,1-benzothiazin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2S/c9-8-10-7-4-2-1-3-6(7)5-11-8/h1-4H,5H2,(H2,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGKBJMGTDSEDBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2N=C(S1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80300878 | |
Record name | 4H-3,1-Benzothiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80300878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78959-46-3 | |
Record name | NSC139660 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=139660 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4H-3,1-Benzothiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80300878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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